Cas no 1806150-03-7 (Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806150-03-7
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4838908
• Update Time: 2025-10-28

Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O6/c1-19-7-4-6(21-10(11,12)13)9(15(17)18)5(14-7)3-8(16)20-2/h4H,3H2,1-2H3
• InChI Key： AFFFRVUNSMCTKG-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N=C(CC(=O)OC)C=1[N+](=O)[O-])OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2
• Topological Polar Surface Area: 104

Additional information on Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate

Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate: A Comprehensive Overview

The compound Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806150-03-7) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and agrochemicals. This compound is notable for its unique structure, which includes a pyridine ring substituted with methoxy, nitro, and trifluoromethoxy groups, along with an acetate ester moiety. The combination of these functional groups imparts the molecule with distinctive chemical properties, making it a valuable substrate for various synthetic and catalytic processes.

Recent studies have highlighted the importance of Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate in the development of novel bioactive compounds. Researchers have explored its potential as an intermediate in the synthesis of antibiotics, antiviral agents, and herbicides. The trifluoromethoxy group, in particular, has been shown to enhance the stability and bioavailability of the compound, making it a promising candidate for drug delivery systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The methoxy and nitro groups are introduced at specific positions on the pyridine ring to ensure optimal reactivity and selectivity. The presence of the trifluoromethoxy group not only stabilizes the molecule but also contributes to its electronic properties, which are crucial for its intended applications.

One of the most recent breakthroughs involving Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate is its use in asymmetric catalysis. Scientists have demonstrated that this compound can serve as an effective ligand in enantioselective reactions, enabling the synthesis of chiral molecules with high enantiomeric excess. This development has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

Moreover, the compound has been investigated for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide. Field trials have shown promising results, with the compound demonstrating high efficiency in controlling weeds without adverse effects on crops.

The structural versatility of Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate also makes it an attractive candidate for materials science applications. Researchers are exploring its potential as a precursor for advanced materials such as conductive polymers and organic semiconductors. The trifluoromethoxy group's electron-withdrawing properties are particularly advantageous in these contexts, enhancing the material's electronic performance.

In conclusion, Methyl 6-methoxy-3-nitro-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806150-03-7) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research, offering exciting possibilities for future innovations in medicine, agriculture, and materials science.